3-bromo-N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]benzamide

• Molecular Formula: C21H16BrN3O
• Molecular Weight: 406.3 g/mol
• IUPAC Name: 3-bromo-N-[4-(6-methyl-1H-benzimidazol-2-yl)phenyl]benzamide
• InChI: InChI=1S/C21H16BrN3O/c1-13-5-10-18-19(11-13)25-20(24-18)14-6-8-17(9-7-14)23-21(26)15-3-2-4-16(22)12-15/h2-12H,1H3,(H,23,26)(H,24,25)
• InChI Key: LYBGDMMKCIIQJP-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)N=C(N2)C3=CC=C(C=C3)NC(=O)C4=CC(=CC=C4)Br

Description

3-bromo-N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method and has been extensively researched for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 3-bromo-N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]benzamide is not fully understood. However, it has been suggested that this compound may inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It may also inhibit angiogenesis, which is the process of new blood vessel formation that is necessary for tumor growth.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-bromo-N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]benzamide have been studied in animal models. It has been found to reduce the levels of inflammatory cytokines and chemokines, which are molecules that play a role in the inflammatory response. In addition, this compound has also been found to reduce the levels of reactive oxygen species, which are molecules that can cause damage to cells and tissues.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-bromo-N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]benzamide in lab experiments is that it has been extensively studied for its potential applications in various fields. This means that there is a significant amount of literature available on this compound, which can aid in the design and interpretation of experiments. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which can make it difficult to design experiments that target specific pathways.

Future Directions

There are several future directions for research on 3-bromo-N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]benzamide. One direction is to further investigate the mechanism of action of this compound, as this can aid in the design of more effective anti-cancer and anti-inflammatory agents. Another direction is to study the pharmacokinetics and pharmacodynamics of this compound, as this can aid in the development of drugs that have optimal efficacy and safety profiles. Finally, there is also a need to investigate the potential applications of this compound in other fields, such as agriculture and environmental science.

Synthesis Methods

The synthesis of 3-bromo-N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]benzamide involves a multi-step process. The first step involves the synthesis of 5-methyl-1H-benzimidazole-2-carboxylic acid, which is then reacted with 4-bromoaniline to form 4-(5-methyl-1H-benzimidazol-2-yl)aniline. Finally, this compound is reacted with benzoyl chloride to form 3-bromo-N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]benzamide.

Scientific Research Applications

3-bromo-N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]benzamide has been extensively studied for its potential applications in various fields. In the field of medicine, this compound has been researched for its potential as an anti-cancer agent. It has been found to inhibit the growth of cancer cells in vitro and in vivo. In addition, this compound has also been studied for its potential as an anti-inflammatory agent, as it has been found to reduce inflammation in animal models.